Cas no 855531-26-9 ((4-chloro-3-methoxyphenyl)thiourea)

• Product Name: (4-chloro-3-methoxyphenyl)thiourea
• CAS No: 855531-26-9
• MF: C₈H₉ClN₂OS
• MW: 216.687859296799
• MDL: MFCD22483158
• CID: 3540428
• PubChem ID: 86056613
• Update Time: 2025-06-08

(4-chloro-3-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• THIOUREA, (4-CHLORO-3-METHOXYPHENYL)-
• 1-(4-Chloro-3-methoxyphenyl)thiourea
• (4-chloro-3-methoxyphenyl)thiourea
• DTXCID401721295
• SCHEMBL5038742
• IWYLHPIFBFTEJN-UHFFFAOYSA-N
• 854-134-7
• EN300-8224367
• 855531-26-9
• DTXSID901290687
• 1-(4-Chloro-3-methoxyphenyl)-thiourea
• Thiourea, N-(4-chloro-3-methoxyphenyl)-
• G53896
• FJB53126
• N-(4-Chloro-3-methoxyphenyl)thiourea
• MFCD22483158

• MDL： MFCD22483158
• Inchi： 1S/C8H9ClN2OS/c1-12-7-4-5(11-8(10)13)2-3-6(7)9/h2-4H,1H3,(H3,10,11,13)
• InChI Key： IWYLHPIFBFTEJN-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C(OC)=C1)C(N)=S

Computed Properties

• Exact Mass: 216.012
• Monoisotopic Mass: 216.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4A^2

Additional information on (4-chloro-3-methoxyphenyl)thiourea

Professional Introduction to (4-chloro-3-methoxyphenyl)thiourea (CAS No. 855531-26-9)

(4-chloro-3-methoxyphenyl)thiourea is a specialized organic compound with the chemical formula C₆H₆ClN₂S. This compound, identified by its CAS number 855531-26-9, has garnered significant attention in the field of pharmaceutical research and chemical synthesis due to its unique structural properties and potential applications. The presence of both chloro and methoxy substituents on the phenyl ring, combined with the thiourea functional group, makes it a versatile intermediate in the development of various bioactive molecules.

The< strong>thiourea moiety in (4-chloro-3-methoxyphenyl)thiourea plays a crucial role in its reactivity and functionality. Thioureas are well-known for their ability to participate in nucleophilic substitution reactions, making them valuable in the synthesis of more complex molecules. This property has been leveraged in recent years to develop novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In recent years, there has been a surge in research focused on identifying new scaffolds for drug development. (4-chloro-3-methoxyphenyl)thiourea has emerged as a promising candidate due to its ability to serve as a precursor for more intricate pharmacophores. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The chloro substituent on the phenyl ring enhances electrophilic aromatic substitution reactions, allowing for further functionalization and diversification of the molecular structure.

One of the most compelling aspects of (4-chloro-3-methoxyphenyl)thiourea is its role in medicinal chemistry. Researchers have utilized this compound to develop small molecules that interact with biological targets at a molecular level. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in DNA replication and repair, which are often dysregulated in cancer cells. This has led to several preclinical studies exploring its potential as an anticancer agent.

The< strong>CAS number 855531-26-9 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and industrial applications. This standardized naming system is essential for researchers who need to communicate effectively about specific chemical entities. The CAS registry number also facilitates database searches and literature reviews, making it easier for scientists to stay updated on the latest findings related to (4-chloro-3-methoxyphenyl)thiourea.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing (4-chloro-3-methoxyphenyl)thiourea on an industrial scale. These improvements have not only reduced costs but also enhanced the purity of the final product, which is critical for pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in streamlining the synthesis process.

The< strong>structural features of (4-chloro-3-methoxyphenyl)thiourea make it an attractive building block for drug discovery. The combination of electron-withdrawing and electron-donating groups around the phenyl ring influences its electronic properties and reactivity. This fine-tuning of structure-function relationships allows chemists to design molecules with specific biological activities. For example, modifications at the thiourea moiety can alter its solubility, metabolic stability, and binding affinity to target proteins.

In conclusion, (4-chloro-3-methoxyphenyl)thiourea (CAS No. 855531-26-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and reactivity profile make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions facing humanity today.